Cas no 898750-55-5 (3-(3-chloro-5-fluorophenyl)-1-(4-chlorophenyl)propan-1-one)

• Product Name: 3-(3-chloro-5-fluorophenyl)-1-(4-chlorophenyl)propan-1-one
• CAS No: 898750-55-5
• MF: C₁₅H₁₁Cl₂FO
• MW: 297.151645898819
• CID: 993924
• PubChem ID: 24726558
• Update Time: 2025-04-20

3-(3-chloro-5-fluorophenyl)-1-(4-chlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-5-fluorophenyl)-1-(4-chlorophenyl)propan-1-one
• 4'-CHLORO-3-(3-CHLORO-5-FLUOROPHENYL)PROPIOPHENONE
• MFCD03843937
• 898750-55-5
• DTXSID30644951
• AKOS016022082
• 3-(3-Chloro-5-fluorophenyl)-1-(4-chlorophenyl)-1-propanone

• MDL： MFCD03843937
• Inchi： 1S/C15H11Cl2FO/c16-12-4-2-11(3-5-12)15(19)6-1-10-7-13(17)9-14(18)8-10/h2-5,7-9H,1,6H2
• InChI Key： KWSVBMNBPGCZJO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCC(C1C=CC(=CC=1)Cl)=O)F

Computed Properties

• Exact Mass: 296.01700
• Monoisotopic Mass: 296.0170985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.94800